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Compound of Interest

Compound Name: 1-Cyclohexylpropan-2-ol

Cat. No.: B15046462 Get Quote

This technical guide provides comprehensive information on 1-Cyclohexylpropan-2-ol,
intended for researchers, scientists, and professionals in drug development. The document

details its chemical identifiers, physical and computed properties, a representative experimental

protocol for its synthesis, and a visual workflow of the synthesis process.

Chemical Identity and Properties
1-Cyclohexylpropan-2-ol is a secondary alcohol characterized by a cyclohexyl group attached

to a propan-2-ol structure.

IUPAC Name: 1-cyclohexylpropan-2-ol[1] CAS Number: 76019-86-8[1][2][3]

The following table summarizes the key quantitative data for this compound.
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Property Value Source

Molecular Formula C9H18O [1][2][4]

Molecular Weight 142.24 g/mol [1][2]

InChI

InChI=1S/C9H18O/c1-8(10)7-

9-5-3-2-4-6-9/h8-10H,2-

7H2,1H3

[1][2]

InChIKey
HJUJYGDGYXVQCZ-

UHFFFAOYSA-N
[1][2]

Canonical SMILES CC(CC1CCCCC1)O [1]

Topological Polar Surface Area 20.2 Å² [1]

Rotatable Bond Count 2 [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

XLogP3 3.2 [1]

Synthesis of 1-Cyclohexylpropan-2-ol
A common and effective method for the synthesis of 1-Cyclohexylpropan-2-ol is through the

reduction of its corresponding ketone, 1-cyclohexylpropan-2-one.[1] This reaction is typically

achieved using a mild reducing agent such as sodium borohydride (NaBH4) in an alcoholic

solvent.

Experimental Protocol: Reduction of 1-
Cyclohexylpropan-2-one
This protocol is a representative method for the synthesis of 1-Cyclohexylpropan-2-ol.

Materials:

1-Cyclohexylpropan-2-one
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Sodium borohydride (NaBH4)

Methanol (or Ethanol)

Deionized water

Diethyl ether (or other suitable extraction solvent)

Anhydrous sodium sulfate (or magnesium sulfate)

Hydrochloric acid (e.g., 1M HCl), for quenching

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-

cyclohexylpropan-2-one in methanol. The flask is then placed in an ice bath to cool the

solution to 0-5 °C.

Addition of Reducing Agent: While stirring the cooled ketone solution, slowly add sodium

borohydride in small portions. The molar ratio of NaBH4 to the ketone can be in slight excess

to ensure complete reaction.

Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC) until the starting ketone spot is no longer visible.

Quenching: Once the reaction is complete, cautiously add 1M HCl dropwise to the reaction

mixture to neutralize any excess NaBH4 and to hydrolyze the borate ester intermediate.

Workup: Remove the methanol from the mixture under reduced pressure using a rotary

evaporator. Add deionized water to the residue and extract the aqueous layer multiple times

with diethyl ether.

Purification: Combine the organic extracts and wash them with brine. Dry the organic layer

over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator

to yield the crude 1-Cyclohexylpropan-2-ol.

Further Purification (Optional): If necessary, the crude product can be further purified by

column chromatography or distillation.
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Synthesis Workflow Diagram
The following diagram illustrates the key steps in the synthesis of 1-Cyclohexylpropan-2-ol
from 1-cyclohexylpropan-2-one.
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Product: 1-Cyclohexylpropan-2-ol

Click to download full resolution via product page

Caption: Synthesis workflow for 1-Cyclohexylpropan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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